Cas no 81038-44-0 (3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile)

• Product name: 3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile
• CAS No: 81038-44-0
• MF: C₉H₈NO₂Br
• MW: 242.06932
• MDL: MFCD00060307
• CID: 720278
• PubChem ID: 522744

3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 3-bromo-4-hydroxy-5-methoxy-
• 2-(3-bromo-4-hydroxy-5-methoxyphenyl)acetonitrile
• 3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile
• 3-Methoxy-4-hydroxy-5-brom-phenyl-acetonitril
• VMARCRAWRNPBBQ-UHFFFAOYSA-N
• MFCD00060307
• EN300-1910632
• FT-0641805
• CS-0302558
• DTXSID10335052
• 2-(3-bromo-4-hydroxy-5-methoxy-phenyl)acetonitrile
• SCHEMBL6897446
• A840025
• 81038-44-0
• AKOS015834617
• DB-022342

• MDL： MFCD00060307
• Inchi： InChI=1S/C9H8BrNO2/c1-13-8-5-6(2-3-11)4-7(10)9(8)12/h4-5,12H,2H2,1H3
• InChI Key： VMARCRAWRNPBBQ-UHFFFAOYSA-N
• SMILES： COC1=CC(=CC(=C1O)Br)CC#N

Computed Properties

• Exact Mass: 240.97400
• Monoisotopic Mass: 240.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Melting Point: 145-147°C
• PSA: 53.25000
• LogP: 2.22938

3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：UN 3439
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：IRRITANT

3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols